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Compound of Interest

Compound Name: Egta

Cat. No.: B050990 Get Quote

Essential safety and logistical information for the proper handling and disposal of Ethylene

Glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic Acid (EGTA) in a laboratory setting. This

guide provides procedural, step-by-step instructions to ensure the safe management of EGTA
waste, fostering a secure research environment.

Understanding EGTA: Properties and Hazards
EGTA is a chelating agent commonly used in molecular biology to bind calcium ions. While

generally not classified as a hazardous substance, it is crucial to handle it with care and adhere

to proper disposal protocols to minimize any potential environmental impact and ensure

workplace safety.[1]

Key Data for EGTA:
Property Value

Molecular Formula C₁₄H₂₄N₂O₁₀

Molar Mass 380.35 g/mol [2][3]

Appearance White crystalline powder

Melting Point 241 °C (decomposes)[2][3]

Solubility in Water Soluble
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Personal Protective Equipment (PPE)
When handling EGTA in either solid or solution form, it is essential to use the following

personal protective equipment to prevent direct contact and ensure safety:

Gloves: Nitrile or latex gloves are recommended.

Eye Protection: Safety glasses or goggles should be worn.

Lab Coat: A standard laboratory coat is required to protect from spills.

Step-by-Step EGTA Disposal Protocol
This protocol outlines the procedures for the disposal of non-contaminated EGTA solutions and

solid waste. Contaminated EGTA waste (e.g., mixed with hazardous substances) must be

disposed of following the specific guidelines for the hazardous component.

Step 1: Waste Identification and Segregation
Identify the Waste: Determine if the EGTA waste is in solid or liquid form and if it is

contaminated with any hazardous materials.

Segregate Non-Hazardous EGTA: Collect all non-hazardous EGTA waste separately from

other chemical waste. Do not mix EGTA waste with incompatible substances such as strong

oxidizing agents, strong acids, or strong bases.

Step 2: Preparing EGTA Waste for Disposal
For Solid EGTA Waste:

Container: Place the solid EGTA waste in a clearly labeled, sealed container. The original

container is often a good choice.

Labeling: Label the container as "Non-hazardous EGTA waste" and include the date.

For Aqueous EGTA Solutions (Non-hazardous):

Neutralization (if necessary): If the EGTA solution is acidic or basic, neutralize it to a pH

between 6.0 and 8.0 using a suitable neutralizing agent (e.g., sodium bicarbonate for acidic
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solutions, or a dilute acid for basic solutions).

Dilution: For small quantities, dilute the neutralized EGTA solution with at least 20 parts

water.

Container: For larger volumes that will not be disposed of down the drain immediately, store

in a clearly labeled, sealed container.

Step 3: Disposal
The appropriate disposal method for non-hazardous EGTA waste depends on your institution's

policies and local regulations. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Disposal via Sanitary Sewer: Many institutions permit the disposal of small quantities of

neutralized and diluted non-hazardous aqueous solutions down the sanitary sewer. Flush

with copious amounts of water.

Disposal via Solid Waste Stream: Solid, non-hazardous EGTA waste may be permissible for

disposal in the regular solid waste stream, provided it is securely contained and labeled.

Hazardous Waste Contractor: If your institution's policy dictates, or if the EGTA is

contaminated with hazardous materials, it must be disposed of through a licensed hazardous

waste contractor.

Spill and Emergency Procedures
In the event of a spill, follow these steps:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.

Cleanup: Carefully scoop up the absorbed material or spilled solid into a designated waste

container.
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Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the cleanup materials as EGTA waste, following the procedures

outlined above.

Incompatible Materials and Decomposition
To prevent hazardous reactions, do not store or mix EGTA with the following:

Strong oxidizing agents

Strong acids

Strong bases

Upon thermal decomposition, EGTA can release irritating gases and vapors, including:

Nitrogen oxides (NOx)

Carbon monoxide (CO)

Carbon dioxide (CO₂)

EGTA Disposal Workflow
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Caption: Workflow for the proper disposal of EGTA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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